Cas no 151389-98-9 (2-Pyrimidinamine,N-2-buten-1-yl-)

• Product Name: 2-Pyrimidinamine,N-2-buten-1-yl-
• CAS No: 151389-98-9
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 99550
• PubChem ID: 121226687
• Update Time: 2025-04-18

2-Pyrimidinamine,N-2-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-2-buten-1-yl-
• 2-Pyrimidinamine, N-2-butenyl- (9CI)
• N-(But-2-en-1-yl)pyrimidin-2-amine
• 151389-98-9

• Inchi： 1S/C8H11N3/c1-2-3-5-9-8-10-6-4-7-11-8/h2-4,6-7H,5H2,1H3,(H,9,10,11)/b3-2+
• InChI Key： FMVYXHVQJKXJRI-NSCUHMNNSA-N
• SMILES： N(C1N=CC=CN=1)C/C=C/C

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 37.81